Cas no 16163-48-7 (1-Amino-4-methyl-1H-imidazole-2-thiol)

• Product Name: 1-Amino-4-methyl-1H-imidazole-2-thiol
• CAS No: 16163-48-7
• MF: C₄H₇N₃S
• MW: 129.183478593826
• CID: 98439
• PubChem ID: 12363137
• Update Time: 2025-05-21

1-Amino-4-methyl-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-Amino-4-methyl-1H-imidazole-2-thiol
• 2H-Imidazole-2-thione, 1-amino-1,3-dihydro-4-methyl-
• 3-amino-5-methyl-1H-imidazole-2-thione
• 1-amino-4-methyl-1,3-dihydro-imidazole-2-thione
• 1-Amino-4-methyl-2-mercapto-imidazol
• 1-Amino-4-methylimidazol-2-thiol
• A3582
• 16163-48-7
• Linagliptin(BI-1356,Ondero)
• NHTMKLSGFDJHRG-UHFFFAOYSA-N
• FT-0701800
• 1-Amino-4-methyl-1,3-dihydro-2H-imidazole-2-thione
• SCHEMBL4288036
• DTXSID40494282
• AKOS006343575

• Inchi： 1S/C4H7N3S/c1-3-2-7(5)4(8)6-3/h2H,5H2,1H3,(H,6,8)
• InChI Key： NHTMKLSGFDJHRG-UHFFFAOYSA-N
• SMILES： S=C1NC(C)=CN1N

Computed Properties

• Exact Mass: 129.03600
• Monoisotopic Mass: 129.03606841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 73.4Ų

Experimental Properties

• Density: 1.46
• Boiling Point: 308.9 °C at 760 mmHg
• Flash Point: 308.9 °C at 760 mmHg
• Refractive Index: 1.711
• PSA: 82.64000
• LogP: 0.77520

Additional information on 1-Amino-4-methyl-1H-imidazole-2-thiol

Introduction to 1-Amino-4-Methyl-1H-Imidazole-2-Thiol (CAS No. 16163-48-7)

1-Amino-4-Methyl-1H-Imidazole-2-Thiol (CAS No. 16163-48-7) is a heterocyclic compound with a unique structure that combines an imidazole ring, an amino group, and a thiol functional group. This compound has garnered significant attention in the fields of organic chemistry, materials science, and pharmacology due to its versatile properties and potential applications. The molecule's structure, characterized by the imidazole ring, provides a platform for various chemical reactions, making it a valuable building block in synthetic chemistry.

The synthesis of 1-Amino-4-Methyl-1H-Imidazole-2-Thiol involves a series of carefully controlled reactions, often starting from simpler precursors like thiourea or related compounds. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, which are crucial for large-scale production and industrial applications. The compound's thiol group is particularly reactive, allowing it to participate in thiolation reactions, which are essential in forming disulfide bonds or coordinating with metal ions.

One of the most promising areas of research involving CAS No. 16163-48-7 is its application in materials science. The compound has been explored as a precursor for the synthesis of metallothiolenes, which are metal-containing polymers with unique electronic properties. These materials have potential applications in electronics, sensors, and energy storage devices. For instance, recent studies have demonstrated that films formed by 1-Amino-4-Methyl-1H-Imidazole-2-Thiol exhibit excellent conductivity and stability under various environmental conditions.

In the field of pharmacology, CAS No. 16163-48-7 has shown potential as a bioactive molecule. Its ability to coordinate with metal ions makes it a candidate for designing metallo-drugs targeting specific biological pathways. For example, researchers have investigated its interactions with copper ions, which are known to play critical roles in neurodegenerative diseases like Alzheimer's and Parkinson's. The compound's imidazole ring provides a binding site for these ions, facilitating the development of therapeutic agents.

Another area of interest is the use of CAS No. 16163-48-7 in catalysis. The thiol group's reactivity allows it to act as a ligand in transition metal catalysts, enhancing their activity and selectivity in various organic transformations. Recent studies have highlighted its effectiveness in asymmetric catalysis, where it enables the synthesis of chiral molecules with high enantioselectivity—a critical requirement in drug discovery and fine chemical synthesis.

The physical and chemical properties of CAS No. 16163-CAS No. 487 further contribute to its versatility. It exhibits good solubility in polar solvents like water and ethanol, making it suitable for solution-based reactions. Its thermal stability is also noteworthy; it can withstand moderate heating without decomposition, which is advantageous for industrial processes requiring high temperatures.

From an environmental perspective, the compound's biodegradability has been studied to assess its potential impact on ecosystems. Research indicates that under aerobic conditions, CAS No. 16163-CAS No. 487 undergoes microbial degradation efficiently, reducing its persistence in the environment. This makes it a more sustainable choice compared to other similar compounds with lower biodegradability rates.

In conclusion, CAS No. 16-CAS No.-3-CAS No.-48-CAS No.-7, or CAS No.-CASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNOCASNo.-CASNOCASNOCASNOCASNo.-CASNOCASNo.-CASMELT, stands out as a multifaceted compound with applications spanning multiple disciplines. Its unique structure and reactivity make it an invaluable tool in modern chemistry research and development.